Cas no 227-69-0 (Anthra[1,2-c][1,2,5]oxadiazole(6CI,8CI,9CI))

• Product name: Anthra[1,2-c][1,2,5]oxadiazole(6CI,8CI,9CI)
• CAS No: 227-69-0
• MF: C₁₄H₈N₂O
• MW: 220.22612
• CID: 289993
• PubChem ID: 56689461

Anthra[1,2-c][1,2,5]oxadiazole(6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Anthra[1,2-c][1,2,5]oxadiazole(6CI,8CI,9CI)
• 1,2-Anthra(3',4')furazan
• naphtho[2,3-g][2,1,3]benzoxadiazole
• DTXSID10718200
• ANTHRA[1,2-C][1,2,5]OXADIAZOLE
• 227-69-0

• Inchi： InChI=1S/C14H8N2O/c1-2-4-10-8-12-11(7-9(10)3-1)5-6-13-14(12)16-17-15-13/h1-8H
• InChI Key： AVOXXMQHULWAPB-UHFFFAOYSA-N
• SMILES： C1=CC=C2C=C3C=CC4=NON=C4C3=CC2=C1

Computed Properties

• Exact Mass: 220.06374
• Monoisotopic Mass: 220.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 38.92